[1,1'-Biphenyl]-4-ol, 3-(1,1-dimethylethyl)-

• CAS RN: 42479-87-8
• Molecular Formula: C16H18O
• Molecular Weight: 226.31 g/mol
• IUPAC Name: 2-tert-butyl-4-phenylphenol
• InChI: InChI=1S/C16H18O/c1-16(2,3)14-11-13(9-10-15(14)17)12-7-5-4-6-8-12/h4-11,17H,1-3H3
• InChI Key: KXQMNHRMRRUCCA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=CC(=C1)C2=CC=CC=C2)O

Description

[1,1'-Biphenyl]-4-ol, 3-(1,1-dimethylethyl)- is a useful research compound. Its molecular formula is C16H18O and its molecular weight is 226.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 300 ml reactor thoroughly dried and purged with nitrogen, 34.04 g (200.0 mmol) of 4-phenylphenol, 3.40 g of Umberist-15E (trade name, available from Organo Co.) and 150 ml of toluene were introduced. To the reactor, a solution containing 48.20 g (200.0 mmol) of t-butyl alcohol diluted with 10 ml of a toluene was dropwise added at 105° C., followed by stirring for 16 hours. After the system was cooled to room temperature, the solution was introduced into 500 ml of hexane and filtered with washing with hexane. After concentration, the resulting liquid was purified by silica gel column chromatography to obtain 31.15 g (yield: 69%) of 2-t-butyl-4-phenylphenol.